Cas no 337923-07-6 (2-[(4-Chlorophenyl)sulfanyl]-N-{2-[(4-chlorophenyl)sulfanyl]ethyl}acetamide)

• Product Name: 2-[(4-Chlorophenyl)sulfanyl]-N-{2-[(4-chlorophenyl)sulfanyl]ethyl}acetamide
• CAS No: 337923-07-6
• MF: C₁₆H₁₅Cl₂NOS₂
• MW: 372.332399606705
• CID: 5738310
• PubChem ID: 2250298
• Update Time: 2025-05-20

2-[(4-Chlorophenyl)sulfanyl]-N-{2-[(4-chlorophenyl)sulfanyl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• CS-0364122
• 337923-07-6
• 2-(4-chlorophenyl)sulfanyl-N-[2-(4-chlorophenyl)sulfanylethyl]acetamide
• 2-((4-CHLOROPHENYL)SULFANYL)-N-(2-((4-CHLOROPHENYL)SULFANYL)ETHYL)ACETAMIDE
• 2-(4-chlorophenylthio)-N-(2-(4-chlorophenylthio)ethyl)acetamide
• AKOS000386117
• 2-[(4-chlorophenyl)sulfanyl]-N-{2-[(4-chlorophenyl)sulfanyl]ethyl}acetamide
• 2-((4-Chlorophenyl)thio)-N-(2-((4-chlorophenyl)thio)ethyl)acetamide
• STL199810
• 10K-509S
• 2-[(4-CHLOROPHENYL)SULFANYL]-N-(2-[(4-CHLOROPHENYL)SULFANYL]ETHYL)ACETAMIDE
• Acetamide, 2-[(4-chlorophenyl)thio]-N-[2-[(4-chlorophenyl)thio]ethyl]-
• 2-[(4-Chlorophenyl)sulfanyl]-N-{2-[(4-chlorophenyl)sulfanyl]ethyl}acetamide

• Inchi： 1S/C16H15Cl2NOS2/c17-12-1-5-14(6-2-12)21-10-9-19-16(20)11-22-15-7-3-13(18)4-8-15/h1-8H,9-11H2,(H,19,20)
• InChI Key： XDUDNMKSLZSFGZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCCNC(CSC1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 370.9972118g/mol
• Monoisotopic Mass: 370.9972118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 563.2±50.0 °C(Predicted)
• pka: 14.09±0.46(Predicted)

Additional information on 2-[(4-Chlorophenyl)sulfanyl]-N-{2-[(4-chlorophenyl)sulfanyl]ethyl}acetamide

Comprehensive Overview of 2-[(4-Chlorophenyl)sulfanyl]-N-{2-[(4-chlorophenyl)sulfanyl]ethyl}acetamide (CAS No. 337923-07-6)

In the realm of specialized organic compounds, 2-[(4-Chlorophenyl)sulfanyl]-N-{2-[(4-chlorophenyl)sulfanyl]ethyl}acetamide (CAS No. 337923-07-6) stands out due to its unique structural and functional properties. This compound, characterized by its dual 4-chlorophenyl sulfanyl groups, has garnered attention in pharmaceutical and agrochemical research. Its molecular architecture, featuring an acetamide backbone, makes it a candidate for applications in drug design and material science. Researchers are particularly interested in its potential as a bioactive intermediate, given its ability to interact with biological targets.

The synthesis of CAS No. 337923-07-6 involves multi-step organic reactions, often starting from 4-chlorothiophenol derivatives. Its sulfanyl-ethyl linkage provides stability while allowing for further functionalization, a trait highly valued in medicinal chemistry. Recent studies highlight its role in the development of enzyme inhibitors, particularly those targeting metabolic pathways. This aligns with the growing demand for precision therapeutics, a hot topic in modern pharmacology. Users searching for "sulfanyl-based acetamide applications" or "chlorophenyl derivatives in drug discovery" will find this compound highly relevant.

From an industrial perspective, 2-[(4-Chlorophenyl)sulfanyl]-N-{2-[(4-chlorophenyl)sulfanyl]ethyl}acetamide is explored for its pesticidal properties. With increasing global focus on sustainable agriculture, agrochemical researchers are investigating its efficacy as a low-toxicity alternative to traditional crop protection agents. Searches like "eco-friendly agrochemical intermediates" often lead to discussions about such compounds. Its chlorophenyl moieties contribute to lipophilicity, enhancing membrane permeability—a critical factor in both pharmaceutical and agrochemical performance.

Analytical characterization of CAS 337923-07-6 typically employs techniques like HPLC, NMR, and mass spectrometry. These methods confirm its high purity, a non-negotiable requirement for research and industrial use. The compound’s thermal stability and solubility profile are frequently queried in academic forums, reflecting practical concerns in laboratory handling. Notably, its compatibility with green chemistry principles—such as reduced waste generation during synthesis—resonates with the current emphasis on environmentally benign processes.

In material science, the sulfanyl-acetamide structure of this compound offers intriguing possibilities for polymer modification. Its ability to act as a cross-linking agent or surface functionalizer is under investigation, particularly for creating high-performance coatings. This ties into broader trends like "smart materials development," a frequently searched term in engineering and chemistry circles. The compound’s electron-rich aromatic system also makes it a candidate for organic electronics, another rapidly evolving field.

Regulatory and safety assessments of 2-[(4-Chlorophenyl)sulfanyl]-N-{2-[(4-chlorophenyl)sulfanyl]ethyl}acetamide emphasize proper handling protocols, though it is not classified as hazardous under standard guidelines. Its structure-activity relationships (SAR) are a focal point for researchers optimizing its derivatives. Queries such as "SAR of chlorophenyl sulfanyl compounds" often surface in academic databases, underscoring the compound’s role in rational drug design. As the scientific community prioritizes AI-driven molecular modeling, this compound serves as a valuable case study for computational chemistry applications.

Market-wise, the demand for CAS No. 337923-07-6 is driven by niche applications in custom synthesis and contract research organizations (CROs). Its patent landscape reveals ongoing innovations, particularly in targeted drug delivery systems. For those exploring "specialty chemicals market growth," this compound exemplifies how tailored molecular designs can open new commercial avenues. Its cost-effective scalability further enhances its appeal to manufacturers.

In conclusion, 2-[(4-Chlorophenyl)sulfanyl]-N-{2-[(4-chlorophenyl)sulfanyl]ethyl}acetamide (CAS No. 337923-07-6) embodies the convergence of multidisciplinary research. Whether in pharmaceuticals, agrochemicals, or advanced materials, its versatility continues to inspire innovation. As search trends shift toward sustainable and high-efficiency compounds, this molecule remains a subject of enduring scientific and industrial interest.